Cas no 1260664-08-1 ([3-(4-fluorophenyl)oxetan-3-yl]methanamine)

• Product Name: [3-(4-fluorophenyl)oxetan-3-yl]methanamine
• CAS No: 1260664-08-1
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• MDL: MFCD18251064
• CID: 2619101
• PubChem ID: 72213732
• Update Time: 2025-11-02

[3-(4-fluorophenyl)oxetan-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [3-(4-fluorophenyl)oxetan-3-yl]methanamine
• (3-(4-Fluorophenyl)oxetan-3-yl)methanamine
• [3-(4-FLUOROPHENYL)OXETAN-3-YL]METHYLAMINE
• AS-83444
• P12256
• 1260664-08-1
• SB15596
• CS-0056576
• AB74165

• MDL： MFCD18251064
• Inchi： 1S/C10H12FNO/c11-9-3-1-8(2-4-9)10(5-12)6-13-7-10/h1-4H,5-7,12H2
• InChI Key： PLWVPFVKHPWWMH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(CN)COC1

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on [3-(4-fluorophenyl)oxetan-3-yl]methanamine

Professional Introduction to [3-(4-fluorophenyl)oxetan-3-yl]methanamine (CAS No. 1260664-08-1)

[3-(4-fluorophenyl)oxetan-3-yl]methanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1260664-08-1, features a unique structural motif consisting of an oxetane ring fused with a fluorinated phenyl group, linked to an amine functionality. The presence of the 4-fluorophenyl moiety introduces a region of electronic and steric tunability, making this molecule a promising candidate for further exploration in medicinal chemistry.

The oxetane ring is a highly strained three-membered heterocycle, which often serves as a versatile scaffold in drug design due to its propensity to undergo ring-opening reactions under various conditions. This reactivity can be harnessed to introduce diverse functional groups, enabling the synthesis of complex molecules with tailored biological properties. In particular, the combination of the oxetane core with the fluorophenyl substituent suggests potential applications in the development of novel therapeutic agents targeting specific biological pathways.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The electron-withdrawing nature of the fluorine atom can modulate the electronic properties of adjacent functional groups, influencing both potency and selectivity. This has led to increased interest in fluorinated phenyl derivatives as pharmacophores, particularly in the context of central nervous system (CNS) disorders and oncological applications.

The amine functionality at the C3 position of the oxetane ring provides another layer of chemical diversity, allowing for further derivatization through nucleophilic substitution or condensation reactions. This flexibility makes [3-(4-fluorophenyl)oxetan-3-yl]methanamine a valuable intermediate for synthesizing more complex molecules, including peptidomimetics and kinase inhibitors. Such derivatives have shown promise in preclinical studies as potential treatments for various diseases.

In light of these attributes, researchers have been exploring synthetic routes to optimize the preparation of [3-(4-fluorophenyl)oxetan-3-yl]methanamine with high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic transformations, have enabled efficient construction of the target molecule while maintaining excellent regioselectivity. These advances are crucial for scaling up production and facilitating further structural elucidation.

The pharmacological profile of [3-(4-fluorophenyl)oxetan-3-yl]methanamine has been preliminarily investigated using in vitro assays. Initial studies suggest that this compound exhibits moderate affinity for certain protein targets, including enzymes involved in signal transduction and metabolic pathways. The fluorine atom's influence on binding interactions has been particularly noted, often enhancing binding affinity through favorable hydrophobic interactions and dipole-dipole interactions.

One notable area of research involves leveraging the oxetane ring's strain energy to induce conformational changes in biological targets. This can lead to allosteric modulation or enhanced binding affinity, depending on the specific application. For instance, derivatives of this compound have been explored as potential scaffolds for developing antiviral agents, where precise spatial orientation of functional groups is critical for efficacy.

The integration of machine learning and artificial intelligence into drug discovery pipelines has further accelerated the exploration of [3-(4-fluorophenyl)oxetan-3-yl]methanamine derivatives. Predictive models can identify promising analogs based on structural features alone, streamlining the process from hit identification to lead optimization. This computational approach complements traditional experimental methods, providing a more efficient route to novel therapeutics.

In summary, [3-(4-fluorophenyl)oxetan-3-yl]methanamine (CAS No. 1260664-08-1) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of an oxetane core and a fluorinated phenyl group offers opportunities for designing molecules with tailored biological activities. Ongoing studies continue to uncover new synthetic strategies and pharmacological applications, positioning this compound as a valuable asset in modern drug discovery efforts.